Cas no 62664-66-8 (Acetic acid, cyano(2-propylcyclohexylidene)-, ethyl ester)

• Product Name: Acetic acid, cyano(2-propylcyclohexylidene)-, ethyl ester
• CAS No: 62664-66-8
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 436131
• PubChem ID: 71384063
• Update Time: 2025-04-19

Acetic acid, cyano(2-propylcyclohexylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyano(2-propylcyclohexylidene)-, ethyl ester
• ethyl 2-cyano-2-(2-propylcyclohexylidene)acetate
• 62664-66-8
• Ethyl cyano(2-propylcyclohexylidene)acetate
• DTXSID80806340

• Inchi： 1S/C14H21NO2/c1-3-7-11-8-5-6-9-12(11)13(10-15)14(16)17-4-2/h11H,3-9H2,1-2H3
• InChI Key： DZFPWZQTTCCPFJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)=C1CCCCC1CCC)=O

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09